Cas no 13685-23-9 (Phosphinous chloride,P,P-bis(3-methylphenyl)-)

Phosphinous chloride, P,P-bis(3-methylphenyl)-, is an organophosphorus compound characterized by its two 3-methylphenyl substituents bonded to a phosphorus center. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of phosphine ligands and phosphorus-containing polymers. Its sterically hindered structure enhances stability and selectivity in catalytic applications. The presence of methyl groups on the phenyl rings improves solubility in organic solvents, facilitating handling and reactivity. This compound is valued for its role in asymmetric catalysis and coordination chemistry, where it contributes to the development of tailored ligands for transition-metal complexes. Proper handling under inert conditions is recommended due to its moisture sensitivity.
Phosphinous chloride,P,P-bis(3-methylphenyl)- structure
13685-23-9 structure
Product Name:Phosphinous chloride,P,P-bis(3-methylphenyl)-
CAS No:13685-23-9
MF:C14H14ClP
MW:248.687723636627
CID:138560
PubChem ID:4188608
Update Time:2025-10-16

Phosphinous chloride,P,P-bis(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phosphinous chloride,P,P-bis(3-methylphenyl)-
    • BIS(4-METHYLPHENYL)CHLOROPHOSPHINE
    • bis(3-methylphenyl)chlorophosphane
    • BIS(4-METHYLPHENYL)PHOSPHINOUS CHLORIDE
    • Bis(p-tolyl)chlorophosphine,
    • chloro-di-(3-methylphenyl)phosphine
    • DI(4-TOLYL)CHLOROPHOSPHINE
    • C3201
    • di-p-tolylchlorophosphine
    • Bis(p-tolyl)chlorophosphine
    • 1019-71-2
    • A855247
    • F16265
    • Chlorodi(p-tolyl)phosphine
    • FT-0753124
    • 13685-23-9
    • chlorobis(4-methylphenyl)phosphine
    • Chloro-bis(4-methylphenyl)phosphane
    • MFCD01630844
    • P,P-Bis(4-methylphenyl)-phosphinous chloride
    • BIS-(P-TOLYL)CHLOROPHOSPHINE
    • BJBXRRHIBSXGLF-UHFFFAOYSA-N
    • Di(p-tolyl)phosphinous Chloride
    • DTXSID70400533
    • CS-0182673
    • AMY42231
    • Phosphinous chloride, P,P-bis(4-methylphenyl)-
    • Chlorodi-p-tolylphosphane
    • Chlorodi(p-tolyl)phosphine, 95per cent
    • Chlorodi-p-tolylphosphine
    • AKOS015900113
    • SCHEMBL667708
    • Chlorodi(p-tolyl)phosphine, 95%
    • BAA01971
    • Bis(4-methylphenyl)chlorophosphine, 96%
    • Bis(p-tolyl)chlorophosphine,98%
    • chlorodip-tolylphosphine
    • DB-009611
    • chlorobis(4-methylphenyl)phosphane
    • Inchi： 1S/C14H14ClP/c1-11-3-7-13(8-4-11)16(15)14-9-5-12(2)6-10-14/h3-10H,1-2H3
    • InChI Key： BJBXRRHIBSXGLF-UHFFFAOYSA-N
    • SMILES： ClP(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 248.05200
  • Monoisotopic Mass: 248.0521651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.159
  • Boiling Point: 180-184°C/10mm
  • Flash Point: 180-184°C/10mm
  • Refractive Index: n20/D 1.501
  • PSA: 13.59000
  • LogP: 3.88990
  • Sensitiveness: Moisture Sensitive

Phosphinous chloride,P,P-bis(3-methylphenyl)- Security Information

  • Hazardous Material transportation number：UN1760
  • Hazard Category Code： 14-34
  • Safety Instruction： S26
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Risk Phrases：R14
  • Safety Term：S26-36/37/39-45
  • Packing Group：II

Phosphinous chloride,P,P-bis(3-methylphenyl)- Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Phosphinous chloride,P,P-bis(3-methylphenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
lj1079-10g
Phosphinous chloride,P,P-bis(3-methylphenyl)-
 13685-23-9 97%
10g
 ¥8000.0 2024-07-19

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